Cas no 104932-55-0 (4-formyl-3-nitrosobenzoic Acid)

• Product Name: 4-formyl-3-nitrosobenzoic Acid
• CAS No: 104932-55-0
• MF: C₈H₅NO₄
• MW: 179.129602193832
• CID: 1146276
• PubChem ID: 71333378
• Update Time: 2025-04-20

4-formyl-3-nitrosobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-3-nitrosobenzoic Acid
• 104932-55-0
• DTXSID10761650
• SCHEMBL17686891

• Inchi： 1S/C8H5NO4/c10-4-6-2-1-5(8(11)12)3-7(6)9-13/h1-4H,(H,11,12)
• InChI Key： UBDPLMRTSCNLGG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C=O)=C(C=1)N=O)=O

Computed Properties

• Exact Mass: 179.02185
• Monoisotopic Mass: 179.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.8